Cas no 75495-60-2 (1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI))

1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI) structure
75495-60-2 structure
Product Name:1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI)
CAS No:75495-60-2
MF:C7H4N4
MW:144.133460044861
CID:558947
PubChem ID:57358663
Update Time:2025-04-19

1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI)
    • 1H-Pyrazolo[3,4:3,4]cyclobuta[1,2-d]pyrimidine (9CI)
    • CTK2H6567
    • DTXSID70724185
    • 75495-60-2
    • 1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine
    • Inchi: 1S/C7H4N4/c1-4-6(9-3-8-1)5-2-10-11-7(4)5/h1-3H,(H,10,11)
    • InChI Key: SERZFEKYZBYPKW-UHFFFAOYSA-N
    • SMILES: N1C2C3C=NC=NC=3C=2C=N1

Computed Properties

  • Exact Mass: 144.04372
  • Monoisotopic Mass: 144.043596145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -1
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.46
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